Cas no 946298-38-0 (N-3-(diethylamino)propyl-N'-(4-oxo-3,4-dihydrophthalazin-1-yl)methylethanediamide)

• Product Name: N-3-(diethylamino)propyl-N'-(4-oxo-3,4-dihydrophthalazin-1-yl)methylethanediamide
• CAS No: 946298-38-0
• MF: C₁₈H₂₅N₅O₃
• MW: 359.422803640366
• CID: 6377750
• Update Time: 2025-10-19

N-3-(diethylamino)propyl-N'-(4-oxo-3,4-dihydrophthalazin-1-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-3-(diethylamino)propyl-N'-(4-oxo-3,4-dihydrophthalazin-1-yl)methylethanediamide
• Ethanediamide, N1-[3-(diethylamino)propyl]-N2-[(3,4-dihydro-4-oxo-1-phthalazinyl)methyl]-

• Inchi： 1S/C18H25N5O3/c1-3-23(4-2)11-7-10-19-17(25)18(26)20-12-15-13-8-5-6-9-14(13)16(24)22-21-15/h5-6,8-9H,3-4,7,10-12H2,1-2H3,(H,19,25)(H,20,26)(H,22,24)
• InChI Key： OFWCMPSNWIVQHM-UHFFFAOYSA-N
• SMILES： C(NCCCN(CC)CC)(=O)C(NCC1C2=C(C=CC=C2)C(=O)NN=1)=O

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• pka: 10.99±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-3-(diethylamino)propyl-N'-(4-oxo-3,4-dihydrophthalazin-1-yl)methylethanediamide

Recent Advances in the Study of N-3-(diethylamino)propyl-N'-(4-oxo-3,4-dihydrophthalazin-1-yl)methylethanediamide (CAS: 946298-38-0)

The compound N-3-(diethylamino)propyl-N'-(4-oxo-3,4-dihydrophthalazin-1-yl)methylethanediamide (CAS: 946298-38-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and signal transduction pathways. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with specific enzyme targets, particularly those involved in inflammatory and oncogenic pathways. Researchers have employed advanced computational modeling and high-throughput screening techniques to identify the binding affinities and selectivity profiles of this molecule. Preliminary results suggest that it exhibits a high degree of specificity for certain kinase domains, making it a potential candidate for targeted therapy in diseases such as cancer and autoimmune disorders.

In addition to its enzymatic modulation capabilities, recent studies have also explored the pharmacokinetic and pharmacodynamic properties of N-3-(diethylamino)propyl-N'-(4-oxo-3,4-dihydrophthalazin-1-yl)methylethanediamide. Investigations into its absorption, distribution, metabolism, and excretion (ADME) profiles have revealed favorable bioavailability and tissue penetration characteristics. These findings are critical for the development of optimized formulations and dosing regimens in future clinical trials.

Another noteworthy aspect of this compound is its potential for combination therapy. Recent preclinical studies have demonstrated synergistic effects when used in conjunction with other chemotherapeutic agents, enhancing therapeutic outcomes while minimizing adverse effects. This has opened new avenues for research into multi-targeted treatment strategies, particularly in the context of drug-resistant malignancies.

Despite these promising developments, challenges remain in the translation of these findings into clinical applications. Issues such as long-term toxicity, potential off-target effects, and the need for further optimization of the compound's chemical structure are areas of active investigation. Ongoing research aims to address these challenges through the integration of structural biology, medicinal chemistry, and systems pharmacology approaches.

In conclusion, N-3-(diethylamino)propyl-N'-(4-oxo-3,4-dihydrophthalazin-1-yl)methylethanediamide (CAS: 946298-38-0) represents a compelling area of study in the chemical biology and pharmaceutical sciences. Its unique properties and multifaceted therapeutic potential underscore the importance of continued research to fully realize its clinical applications. Future studies will likely focus on refining its pharmacological profile, exploring novel therapeutic indications, and advancing its development through rigorous preclinical and clinical evaluation.